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Compound of Interest

Compound Name: Diethyl 4-nitrobenzylphosphonate

Cat. No.: B1200858

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diethyl 4-
nitrobenzylphosphonate, a chemical intermediate utilized in various research and
development applications. The following sections detail the physical and chemical properties,
toxicological data, and essential safety protocols to ensure the well-being of laboratory
personnel and the integrity of experimental work.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. Below is a summary of the key properties of Diethyl 4-
nitrobenzylphosphonate.
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Property Value Reference
CAS Number 2609-49-6 [1][2113]14]
Molecular Formula C11H16NOsP [21[3][4]
Molecular Weight 273.22 g/mol [21[31[4]
Appearance Orange-Yellow to Red Liquid [31[4]
Boiling Point 151 °C at 0.1 mmHg [1][3][4]
Density 1.24 g/mL [11[3114]
Refractive Index 1.522 - 1.526 [11[3][4]

Room Temperature, sealed in
Storage Temperature » [1]
dry conditions

Toxicological Information and Hazard Identification

Diethyl 4-nitrobenzylphosphonate is classified as acutely toxic if swallowed.[2] The GHS
classification indicates it is a hazardous substance requiring careful handling.[2]

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, GHSO06 (Skull H301: Toxic if
Category 3 Danger
Oral and crossbones) swallowed

The toxicological properties have not been fully investigated, and therefore, the compound
should be handled with the utmost care, assuming it may have other potential hazards.[5]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial for minimizing exposure and ensuring a
safe laboratory environment.

3.1. General Handling and Storage
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» Handling: Always handle Diethyl 4-nitrobenzylphosphonate in a well-ventilated area,
preferably within a chemical fume hood.[5][6] Avoid contact with skin, eyes, and clothing.[5]
[7] Do not breathe mist, vapors, or spray.[5] Wash hands thoroughly after handling.[5][6]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.[5][6] Keep
away from incompatible materials such as strong oxidizing agents.[6]

3.2. Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary barrier against chemical exposure.
The following diagram outlines the recommended PPE based on the handling procedure.
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Figure 1: PPE Selection Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Evacuate Immediate Area
Alert Others

'

Assess the Spill
(Size and Hazard)

Don Appropriate PPE

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Area
and Affected Equipment

Dispose of Waste According to
Institutional and Local Regulations

Report the Incident

Figure 2: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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